Cas no 300821-52-7 (2-(4-Ethylphenoxy)acetohydrazide)

• Product Name: 2-(4-Ethylphenoxy)acetohydrazide
• CAS No: 300821-52-7
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD00245349
• CID: 3046183
• PubChem ID: 692243
• Update Time: 2025-10-28

2-(4-Ethylphenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethylphenoxy)acetohydrazide
• STK029372
• MS-7017
• MFCD00245349
• (4-ethyl-phenoxy)-acetic acid hydrazide
• BBL014300
• AKOS000116130
• ALBB-002560
• 2-(4-Ethylphenoxy)acetylhydrazide
• CS-0204759
• 300821-52-7
• SB86114
• Oprea1_696750
• H22162
• FE114183

• MDL： MFCD00245349
• Inchi： 1S/C10H14N2O2/c1-2-8-3-5-9(6-4-8)14-7-10(13)12-11/h3-6H,2,7,11H2,1H3,(H,12,13)
• InChI Key： VHXWIGWXSBZQPM-UHFFFAOYSA-N
• SMILES： O(CC(NN)=O)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.4Ų

2-(4-Ethylphenoxy)acetohydrazide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-Ethylphenoxy)acetohydrazide

2-(4-Ethylphenoxy)acetohydrazide: A Comprehensive Overview

2-(4-Ethylphenoxy)acetohydrazide, also known by its CAS number 300821-52-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, which belongs to the class of hydrazides, is characterized by its structure containing a phenoxy group and an acetohydrazide moiety. The phenoxy group, specifically the 4-ethylphenoxy group, plays a crucial role in determining the compound's chemical reactivity and biological activity.

The synthesis of 2-(4-Ethylphenoxy)acetohydrazide involves a series of well-defined chemical reactions. The starting material is typically an ethyl-substituted phenol, which undergoes oxidation to form the corresponding phenoxy group. This intermediate is then reacted with an appropriate acetylating agent to introduce the acetohydrazide functionality. The reaction conditions, including temperature, pH, and the choice of solvent, are critical in ensuring high yields and purity of the final product.

Recent studies have highlighted the potential of 2-(4-Ethylphenoxy)acetohydrazide in the field of pharmacology. Researchers have investigated its ability to modulate cellular signaling pathways, particularly those involved in inflammation and oxidative stress. In one notable study published in 2023, it was demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, its ability to scavenge reactive oxygen species (ROS) suggests potential applications in the treatment of oxidative stress-related disorders.

In addition to its pharmacological applications, 2-(4-Ethylphenoxy)acetohydrazide has also been explored for its role in materials science. Its unique structure makes it a promising candidate for use in the development of advanced materials, such as polymer composites and nanomaterials. For instance, recent research has focused on its ability to act as a cross-linking agent in polymeric materials, enhancing their mechanical properties and thermal stability.

The environmental impact of 2-(4-Ethylphenoxy)acetohydrazide is another area of interest. Studies have shown that this compound is biodegradable under certain conditions, making it a more eco-friendly alternative to traditional chemicals used in similar applications. However, further research is needed to fully understand its degradation pathways and potential ecological risks.

In conclusion, 2-(4-Ethylphenoxy)acetohydrazide, with its CAS number 300851-52-7, represents a versatile compound with a wide range of potential applications. From pharmacology to materials science, its unique properties continue to be explored and utilized in innovative ways. As research advances, it is likely that new uses for this compound will be discovered, further solidifying its importance in various industries.